Cas no 67629-62-3 (methyl 4-(diethyl phosphono)but-2-enoate)

• Product Name: methyl 4-(diethyl phosphono)but-2-enoate
• CAS No: 67629-62-3
• MF: C₉H₁₇O₅P
• MW: 236.202044248581
• CID: 394438
• PubChem ID: 5872654
• Update Time: 2025-04-19

methyl 4-(diethyl phosphono)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-
• (E)-Methyl 4-(diethoxyphosphoryl)but-2-enoate
• methyl 4-diethoxyphosphorylbut-2-enoate
• diethyl-3-ethoxycarbonylallylphosphonate
• methyl 4-(diethyl phosphono)but-2-enoate
• ISLZPJMIALHMEC-UHFFFAOYSA-N
• DTXSID30394065
• 67629-62-3
• 4-(diethoxy-phosphoryl)-but-2-enoic acid methyl ester

• Inchi： 1S/C9H17O5P/c1-4-13-15(11,14-5-2)8-6-7-9(10)12-3/h6-7H,4-5,8H2,1-3H3
• InChI Key： ISLZPJMIALHMEC-UHFFFAOYSA-N
• SMILES： P(CC=CC(=O)OC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 236.08100
• Monoisotopic Mass: 236.08136064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 1.98170